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Compound of Interest

4-Bromophenylhydrazine
Compound Name:
hydrochloride

Cat. No.: B1655769

An In-depth Technical Guide to the Spectroscopic Characterization of 4-
Bromophenylhydrazine Hydrochloride

Introduction

4-Bromophenylhydrazine hydrochloride (CAS No: 622-88-8; Molecular Formula:
CeHsBrCIN2) is a vital chemical intermediate widely employed in the synthesis of
pharmaceuticals, agrochemicals, and dyes.[1] Its utility primarily stems from its application in
the Fischer indole synthesis and as a precursor for various heterocyclic compounds.[1] Given
its role in complex molecular construction, unequivocal structural verification and purity
assessment are paramount. This guide provides a comprehensive analysis of the nuclear
magnetic resonance (NMR) and infrared (IR) spectroscopic data for 4-Bromophenylhydrazine
hydrochloride, offering researchers a detailed reference for its characterization. The
methodologies and interpretations presented herein are grounded in fundamental
spectroscopic principles and validated through reference data, ensuring a trustworthy and
authoritative resource.

Molecular Structure and Spectroscopic Overview

The structure of 4-Bromophenylhydrazine hydrochloride features a para-substituted
benzene ring, a key feature that dictates its spectroscopic signature. The protonated hydrazine
moiety (-NHNHs™*) further imparts distinct characteristics to both NMR and IR spectra.
Understanding these structural elements is the foundation for accurate spectral interpretation.
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Analyze IR Spectrum

Region > 1500 cm~1 (Functional Group Region)

Broad band at 3300-3000 cm~1?

Confirm -NHNHs* Group

Medium peak > 3000 cm~1?

Confirm Aromatic Ring

Peaks at 1600-1450 cm~1?

Region < 1500 cm~! (Fingerprint Region)

Strong peak at ~820 cm~1?

Confirm 1,4-Substitution

Structure Verified
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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